Cas no 1273709-54-8 (1-(6-Oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(6-Oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid
• CAS No: 1273709-54-8
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 5047507
• Update Time: 2025-05-24

1-(6-Oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid
• 1-(6-oxo-1H-pyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid
• 1-(6-Oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H11N3O4/c14-8-2-1-7(11-12-8)9(15)13-4-3-6(5-13)10(16)17/h1-2,6H,3-5H2,(H,12,14)(H,16,17)
• InChI Key： HVOHAQVIGFAFMP-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C2C=CC(NN=2)=O)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 441
• XLogP3: -1.2
• Topological Polar Surface Area: 99.1

Additional information on 1-(6-Oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(6-Oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1273709-54-8)

1-(6-Oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 1273709-54-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a pyrrolidine core appended with a pyridazine moiety, making it a versatile scaffold for medicinal chemistry applications. The structural attributes of this molecule contribute to its potential utility in the design and development of novel therapeutic agents.

The pyrrolidine ring is a common pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. Its cyclic structure provides a rigid framework that can be modified to enhance binding affinity and selectivity. In contrast, the pyridazine component introduces additional functional sites that can be exploited for further chemical derivatization. The presence of both oxygen and nitrogen atoms in the molecule suggests multiple possibilities for hydrogen bonding interactions, which are crucial for drug-receptor interactions.

Recent advancements in computational chemistry have enabled the systematic exploration of such scaffolds for their pharmacological potential. Molecular docking studies have been instrumental in predicting the binding modes of 1-(6-Oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid with various biological targets. These studies indicate that the compound may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation and cancer. The oxygenated pyridazine ring, in particular, has been identified as a key pharmacophoric element in several lead compounds reported in recent literature.

The synthesis of 1-(6-Oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the pyrrolidine ring typically employs cyclocondensation reactions, while the introduction of the pyridazine moiety often relies on cyclization reactions involving hydrazine derivatives. These synthetic strategies are well-documented in organic chemistry literature and have been adapted for large-scale production where necessary.

In the context of drug development, the versatility of this compound lies in its ability to serve as a precursor for more complex molecules. For instance, it can be functionalized at various positions to introduce additional pharmacophoric groups or to enhance solubility and bioavailability. Recent patents and scientific publications have demonstrated its use as an intermediate in the synthesis of kinase inhibitors, which are widely studied for their potential in treating cancers and inflammatory diseases.

The chemical properties of 1-(6-Oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid, such as its solubility and stability under different conditions, are critical factors that influence its practical applicability. Solubility studies have shown that this compound exhibits moderate solubility in polar organic solvents but limited solubility in water. This profile suggests that formulations requiring aqueous delivery systems may necessitate modifications to improve bioavailability.

From a regulatory perspective, the handling and use of this compound must adhere to good laboratory practices (GLP) and good manufacturing practices (GMP) to ensure safety and consistency. While it is not classified as a hazardous material under current regulations, proper storage conditions are essential to prevent degradation. Stability studies under various environmental conditions have provided valuable data for optimizing storage protocols and ensuring shelf-life integrity.

The role of computational modeling in understanding the behavior of 1-(6-Oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidine-3-carboxylic acid cannot be overstated. Quantum mechanical calculations have been employed to elucidate its electronic structure and predict reactivity patterns. These insights are invaluable for guiding synthetic efforts and for designing experiments aimed at optimizing yield and purity.

Looking ahead, future research directions may focus on expanding the chemical space accessible through modifications of this scaffold. Techniques such as directed evolution or library-based screening could uncover novel derivatives with enhanced biological activity. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes that minimize waste and energy consumption.

In conclusion,1-(6-Oxo-1,6-dihydropyridazine-3-carboxylic acid (CAS No. 1273709-54-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with therapeutic potential across multiple disease areas. As computational tools continue to advance and synthetic methodologies evolve, compounds like this one will remain at the forefront of drug discovery efforts.